Cas no 1528506-23-1 ((2,2-dimethyl-1-propylcyclopropyl)methanamine)

• Product Name: (2,2-dimethyl-1-propylcyclopropyl)methanamine
• CAS No: 1528506-23-1
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6071795
• PubChem ID: 83694336
• Update Time: 2025-10-30

(2,2-dimethyl-1-propylcyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,2-dimethyl-1-propylcyclopropyl)methanamine
• 1528506-23-1
• EN300-1853844

• Inchi： 1S/C9H19N/c1-4-5-9(7-10)6-8(9,2)3/h4-7,10H2,1-3H3
• InChI Key： TXEFAHLLDPPVDG-UHFFFAOYSA-N
• SMILES： NCC1(CCC)CC1(C)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on (2,2-dimethyl-1-propylcyclopropyl)methanamine

1528506-23-1: (2,2-Dimethyl-1-propylcyclopropyl)methanamine

The compound 1528506-23-1, also known as (2,2-Dimethyl-1-propylcyclopropyl)methanamine, is a unique organic compound with a complex structure that has garnered attention in various fields of chemistry and material science. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring systems and unique chemical properties. The structure of (2,2-Dimethyl-1-propylcyclopropyl)methanamine consists of a cyclopropane ring substituted with two methyl groups and a propyl group, along with an amine functional group attached to the cyclopropane ring.

Recent studies have highlighted the potential of cyclopropane derivatives in drug design and material synthesis due to their ability to form strong bonds and exhibit unusual reactivity. The presence of the amine group in (2,2-Dimethyl-1-propylcyclopropyl)methanamine adds versatility to its chemical properties, making it a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

One of the key areas of research involving (2,2-Dimethyl-1-propylcyclopropyl)methanamine is its role in medicinal chemistry. Scientists have explored its potential as a building block for creating bioactive molecules with specific therapeutic effects. For instance, its ability to form stable bonds with other functional groups makes it ideal for designing drugs targeting specific receptors or enzymes.

In addition to its medicinal applications, (2,2-Dimethyl-1-propylcyclopropyl)methanamine has shown promise in polymer chemistry. Researchers have investigated its use as a monomer for synthesizing novel polymers with enhanced mechanical properties. The strained cyclopropane ring contributes to the polymer's strength and flexibility, making it suitable for high-performance materials used in aerospace and automotive industries.

The synthesis of (2,2-Dimethyl-1-propylcyclopropyl)methanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of this compound with high purity and yield.

Furthermore, the environmental impact of (2,2-Dimethyl-1-propylcyclopropyl)methanamine has been a topic of interest among chemists and environmental scientists. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under controlled conditions, which is a positive indicator for its safe use in industrial applications.

Looking ahead, the continued exploration of (2,2-Dimethyl-1-propylcyclopropyl)methanamine is expected to unlock new possibilities in various scientific domains. Its unique combination of structural features and functional groups positions it as a valuable tool for innovation in chemistry and materials science.